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Compound of Interest

Compound Name: (+)-Osbeckic acid

Cat. No.: B12387064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the physicochemical properties

and stability of (+)-Osbeckic acid. The information is compiled for professionals in research

and drug development, with a focus on presenting clear, quantitative data and outlining the

experimental context.

Physicochemical Properties
(+)-Osbeckic acid is a naturally occurring vasorelaxant that can be isolated from Tartary

Buckwheat.[1][2] Its fundamental physicochemical characteristics are summarized below.

Table 1: Summary of Physicochemical Properties of (+)-Osbeckic Acid
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Property Value Source(s)

CAS Number 112923-64-5 [1][3]

Molecular Formula C₇H₆O₆ [1][3]

Molecular Weight 186.12 g/mol [1][3]

Appearance Powder [3]

Purity >98% (via HPLC) [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[3]

Melting Point
Data not available in cited

sources.

pKa
Data not available in cited

sources.

LogP
Data not available in cited

sources.

Stability Profile
Understanding the stability of a compound is critical for experimental design, formulation, and

storage.

Temperature and Solution Stability: Dimeric (+)-Osbeckic acid is reported to be stable in

solutions and at high temperatures.[3]

Solvent-Induced Degradation: A degraded peak on the HPLC chromatogram was observed

when the dimeric form of (+)-Osbeckic acid was dissolved in dimethyl sulfoxide (DMSO).[3]

This indicates a specific instability in this common solvent.

Storage Recommendations: For long-term preservation of stock solutions, storage at -80°C

is recommended for up to 6 months, while storage at -20°C is suitable for up to 1 month.[1] It

is also recommended to prepare and use solutions on the same day if possible and to store

them in separate packages to avoid degradation from repeated freeze-thaw cycles.[1][3]
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Experimental Protocols and Methodologies
While specific, detailed protocols from the original isolation studies are not fully provided, this

section outlines the general experimental approaches used for characterizing natural products

like (+)-Osbeckic acid, based on the analytical techniques cited.

The isolation of (+)-Osbeckic acid from rutin-free Tartary Buckwheat extract (TBSP) serves as

a key example.
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Caption: Workflow for the isolation and identification of (+)-Osbeckic acid.

Extraction: An acidic fraction is obtained from a rutin-free Tartary Buckwheat extract.[3]

Chromatography: This fraction is subjected to reversed-phase high-performance liquid

chromatography (HPLC) for separation.[3]

Analysis: Prominent peaks are collected and analyzed using nuclear magnetic resonance

(NMR) and mass spectrometry (MS) to determine their chemical structures.[3]

Identification: Through this process, (+)-Osbeckic acid (as a dimer), along with other

compounds like 5-hydroxymethyl-2-furoic acid and protocatechuic acid, were successfully

identified.[3]

A general protocol to assess the stability of (+)-Osbeckic acid involves:

Sample Preparation: Prepare stock solutions of (+)-Osbeckic acid in various solvents (e.g.,

DMSO, ethanol, aqueous buffers at different pH levels).

Storage Conditions: Aliquot the solutions and store them under a matrix of conditions,

including different temperatures (e.g., -20°C, 4°C, 37°C) and light exposures (e.g., protected

from light vs. ambient light).

Time-Point Analysis: At specified time points (e.g., 0, 2, 4, 8, 24 hours, and weekly), analyze

the samples using a stability-indicating HPLC method.

Data Evaluation: Quantify the peak area of the parent compound (+)-Osbeckic acid and

monitor for the appearance of new peaks, which would indicate degradation products. A

"significant change" is typically defined as a failure to meet the established specification.[4]

This approach allows for the determination of degradation kinetics and identification of

conditions or substances (like DMSO) that compromise stability.[3]

Biological Activity and Potential Signaling Pathway
(+)-Osbeckic acid is characterized as a potent vasorelaxant.[1][2] It was shown to evoke

vasorelaxation in phenylephrine-contracted Sprague-Dawley rat thoracic aorta rings with an

EC₅₀ value of 887 μM.[2][3] While the precise signaling pathway for (+)-Osbeckic acid has not
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been fully elucidated in the cited literature, vasorelaxation is often mediated through pathways

that increase cyclic guanosine monophosphate (cGMP) in vascular smooth muscle cells.
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Caption: A generalized signaling pathway for nitric oxide-mediated vasorelaxation.

This diagram illustrates a potential mechanism where a vasorelaxant agent could stimulate

endothelial nitric oxide synthase (eNOS) to produce nitric oxide (NO). NO then diffuses into

smooth muscle cells, activating soluble guanylate cyclase (sGC) to produce cGMP, which

ultimately leads to muscle relaxation and vasodilation. Further research is required to

determine if (+)-Osbeckic acid acts through this or other vasorelaxant pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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